Cas no 2107695-66-7 (Quinoline, 7-bromo-2,4-dichloro-8-fluoro-)

• Product Name: Quinoline, 7-bromo-2,4-dichloro-8-fluoro-
• CAS No: 2107695-66-7
• MF: C₉H₃BrCl₂FN
• MW: 294.935222864151
• CID: 5263977
• Update Time: 2025-05-20

Quinoline, 7-bromo-2,4-dichloro-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2,4-dichloro-8-fluoro-

• Inchi： 1S/C9H3BrCl2FN/c10-5-2-1-4-6(11)3-7(12)14-9(4)8(5)13/h1-3H
• InChI Key： LYXBVCIAVOPYFF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2F)C(Cl)=CC=1Cl

Additional information on Quinoline, 7-bromo-2,4-dichloro-8-fluoro-

Comprehensive Overview of Quinoline, 7-bromo-2,4-dichloro-8-fluoro- (CAS No. 2107695-66-7)

The compound Quinoline, 7-bromo-2,4-dichloro-8-fluoro- (CAS No. 2107695-66-7) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including bromo, dichloro, and fluoro substituents, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications due to its versatile reactivity and ability to act as a building block for complex organic frameworks.

In recent years, the demand for halogenated quinoline derivatives has surged, driven by their role in developing novel therapeutics. The presence of multiple halogens in Quinoline, 7-bromo-2,4-dichloro-8-fluoro- enhances its bioactivity, making it a candidate for targeting resistant pathogens and cancer cells. Studies suggest that such compounds may inhibit key enzymatic pathways, aligning with the growing interest in precision medicine and personalized therapies. This aligns with trending searches like "halogenated quinolines in drug development" and "fluoroquinolones alternatives 2024," reflecting the scientific community's focus on innovative treatments.

From a synthetic chemistry perspective, CAS No. 2107695-66-7 serves as a valuable intermediate. Its bromo and dichloro groups enable cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in creating carbon-carbon and carbon-heteroatom bonds. These reactions are frequently searched in the context of "advanced organic synthesis techniques" and "quinoline-based catalysts," highlighting the compound's relevance in modern methodologies. Additionally, the fluoro substituent introduces electron-withdrawing effects, influencing the molecule's electronic properties for applications in optoelectronics.

Environmental and sustainability considerations are also shaping research around Quinoline, 7-bromo-2,4-dichloro-8-fluoro-. With increasing scrutiny on green chemistry, scientists are investigating eco-friendly halogenation methods to synthesize such compounds. Queries like "green synthesis of halogenated quinolines" and "sustainable agrochemicals" underscore this shift. The compound's potential in crop protection, owing to its pesticidal and herbicidal activity, further aligns with global efforts to enhance food security while minimizing ecological impact.

Analytical characterization of CAS No. 2107695-66-7 involves advanced techniques like NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity. These methods are critical for quality control in industrial and academic settings, resonating with searches such as "HPLC analysis of quinoline derivatives" and "NMR spectral data for halogenated compounds." The compound's stability under various conditions also makes it a subject of storage and handling studies, particularly in optimizing shelf-life for commercial use.

In conclusion, Quinoline, 7-bromo-2,4-dichloro-8-fluoro- represents a multifaceted tool in chemical innovation. Its applications span medicine, agriculture, and materials science, addressing contemporary challenges like drug resistance and sustainable agriculture. As research progresses, this compound is poised to remain at the forefront of scientific inquiry, driven by its structural versatility and functional diversity.